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Abstract
Propargyl methanesulfonate (propargyl mesylate) is a versatile bifunctional reagent that has

found significant utility in organic synthesis and drug discovery. This technical guide provides a

comprehensive overview of its discovery, history, physicochemical properties, synthesis, and

diverse applications. Detailed experimental protocols, quantitative data, and visualizations of

key chemical processes are presented to serve as a valuable resource for researchers in the

field.

Introduction
Propargyl methanesulfonate, with the chemical formula C4H6O3S, is an organic compound

featuring two highly reactive functional groups: a terminal alkyne (propargyl group) and a good

leaving group (methanesulfonate or mesylate group). This unique combination makes it a

valuable building block for the introduction of the propargyl moiety into a wide range of

molecules. The terminal alkyne allows for participation in click chemistry reactions, such as the

copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the mesylate is readily displaced

by nucleophiles. These reactive handles have made propargyl methanesulfonate a staple in the

synthesis of complex organic molecules, including pharmaceuticals and functional materials.
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Discovery and Historical Context
The discovery of propargyl methanesulfonate is intrinsically linked to the development of

methanesulfonic acid (MSA) and its derivatives. German chemist Hermann Kolbe is credited

with the discovery of MSA between 1842 and 1845.[1][2] His work laid the foundation for the

broad field of sulfonate chemistry.

While the exact date and publication of the first synthesis of propargyl methanesulfonate are

not readily available in the reviewed literature, the general synthesis of methanesulfonate

esters from alcohols was well-established by the mid-20th century. A facile and general method

for the synthesis of methanesulfonate esters (mesylates) from alcohols using methanesulfonyl

chloride and triethylamine was published in The Journal of Organic Chemistry in 1970, which

provided a straightforward route to compounds like propargyl methanesulfonate.[3][4]

The significance of propargyl-containing compounds in medicinal chemistry and organic

synthesis grew substantially in the latter half of the 20th century and continues to this day.[5]

The development of powerful synthetic methodologies, such as cross-coupling reactions and

click chemistry, has further amplified the utility of reagents like propargyl methanesulfonate.

Physicochemical and Computational Data
A summary of the key physicochemical and computational properties of propargyl

methanesulfonate is provided in the table below. This data has been compiled from various

sources for easy reference.[6][7][8][9]
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Property Value

IUPAC Name prop-2-yn-1-yl methanesulfonate

Synonyms
Propargyl mesylate, 2-Propynyl

methanesulfonate

CAS Number 16156-58-4

Molecular Formula C4H6O3S

Molecular Weight 134.16 g/mol [6]

Appearance Light orange to brown liquid/oil

Melting Point 17-19 °C[8]

Boiling Point 140 °C at 25 Torr[7][8]

Density 1.268 g/cm³ (predicted)[7]

Solubility
Soluble in Chloroform, Ethyl Acetate,

Methanol[7]

LogP -0.4042[9]

Topological Polar Surface Area (TPSA) 43.37 Å²[9]

Number of Rotatable Bonds 2[9]

Number of Hydrogen Bond Acceptors 3[9]

Number of Hydrogen Bond Donors 0[9]

Synthesis of Propargyl Methanesulfonate
Propargyl methanesulfonate is typically synthesized by the esterification of propargyl alcohol

with methanesulfonyl chloride in the presence of a base to neutralize the hydrochloric acid

byproduct.[10]

General Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of propargyl

methanesulfonate.
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A generalized workflow for the synthesis of propargyl methanesulfonate.

Detailed Experimental Protocol
The following protocol is adapted from the general method for the synthesis of

methanesulfonate esters described by Crossland and Servis in The Journal of Organic

Chemistry.[3][4]

Materials:

Propargyl alcohol

Anhydrous Dichloromethane (DCM)

Triethylamine (TEA)

Methanesulfonyl chloride (MsCl)

Ice water

Cold 10% Hydrochloric acid (HCl)
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Saturated sodium bicarbonate (NaHCO₃) solution

Saturated brine solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., nitrogen or argon), dissolve propargyl alcohol in anhydrous dichloromethane to make

an approximately 0.2 M solution.

Add a 50% molar excess of triethylamine to the solution.

Cool the reaction mixture to between 0 °C and -10 °C using an ice-salt bath.

Slowly add a 10% molar excess of methanesulfonyl chloride to the stirred solution over a

period of 5-10 minutes, ensuring the temperature remains below 0 °C.

After the addition is complete, continue stirring the reaction mixture at 0 °C for an additional

10-15 minutes.

Transfer the reaction mixture to a separatory funnel, using additional dichloromethane for

rinsing.

Wash the organic layer sequentially with ice water, cold 10% HCl, saturated NaHCO₃

solution, and finally with saturated brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

propargyl methanesulfonate.

The crude product can be further purified by vacuum distillation or column chromatography

on silica gel.

Reactivity and Applications in Organic Synthesis
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Propargyl methanesulfonate is a valuable synthetic intermediate due to its dual reactivity. The

mesylate group is an excellent leaving group in nucleophilic substitution reactions, while the

terminal alkyne can participate in a variety of transformations.

Logical Relationship of Reactivity
The following diagram illustrates the key reactive sites of propargyl methanesulfonate and the

types of transformations it can undergo.
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Reactivity map of propargyl methanesulfonate.

Key Applications
Propargylation: Propargyl methanesulfonate is widely used to introduce the propargyl group

onto various nucleophiles, including amines, thiols, and carbanions. This is a fundamental
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transformation in the synthesis of many complex molecules.

Cross-Coupling Reactions: It serves as a reagent in cross-coupling reactions for the

synthesis of chiral mesylates.[10]

Synthesis of Heterocycles: The propargyl group introduced can be a precursor for the

construction of various heterocyclic rings, which are prevalent in many biologically active

compounds.

Click Chemistry: The terminal alkyne is a key component in CuAAC reactions, allowing for

the efficient and specific conjugation of molecules. This has significant applications in drug

discovery, particularly in the development of antibody-drug conjugates (ADCs) and

proteolysis-targeting chimeras (PROTACs).

Trifluoromethylation: Propargyl methanesulfonates can undergo copper-mediated

trifluoromethylation to produce trifluoromethylated propargylic and allenylic products, which

are valuable building blocks in medicinal chemistry.[11][12]

Drug Discovery: The propargylamine moiety, often installed using reagents like propargyl

methanesulfonate, is an important pharmacophore in many drugs.[5] It is present in

compounds targeting a wide range of therapeutic areas.

Conclusion
Propargyl methanesulfonate is a highly valuable and versatile reagent in modern organic

synthesis. Its bifunctional nature, with a readily displaceable mesylate group and a reactive

terminal alkyne, provides chemists with a powerful tool for the construction of complex

molecular architectures. From its historical roots in the development of methanesulfonic acid

chemistry to its current widespread use in drug discovery and materials science, propargyl

methanesulfonate continues to be an indispensable building block for chemical innovation. This

guide provides a foundational understanding of its properties, synthesis, and applications,

intended to aid researchers in leveraging its full synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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